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Compound of Interest

Compound Name: gamma-HIMACHALENE

Cat. No.: B1207338 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of the safety and handling protocols for γ-

Himachalene is paramount. This document provides essential information regarding personal

protective equipment, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Physical and Chemical Properties
A summary of the known quantitative data for γ-Himachalene is presented below. This

information is crucial for assessing the potential hazards and for developing appropriate

handling procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1207338?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₂₄ [1]

Molecular Weight 204.35 g/mol [1]

Boiling Point
267.00 to 268.00 °C @ 760.00

mm Hg
[1][2]

Flash Point
104.44 °C (220.00 °F) - Closed

Cup
[2]

Solubility
Insoluble in water; Soluble in

alcohol.[2]

Vapor Pressure
0.013 mmHg @ 25.00 °C

(estimated)
[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive safety data sheet (SDS) for pure γ-Himachalene is not readily

available, information from safety data sheets for mixtures containing γ-Himachalene, such as

Cedar (Himalaya Cedar) oil, indicates potential hazards. The hazard statements associated

with this mixture include:

H304: May be fatal if swallowed and enters airways.[3]

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[3]

H400: Very toxic to aquatic life.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Given these potential hazards, the following personal protective equipment is essential when

handling γ-Himachalene:
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Eye Protection: Chemical safety goggles should be worn to protect against splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required to prevent skin

contact.

Skin and Body Protection: A lab coat or other protective clothing should be worn. In cases of

potential significant exposure, a chemical-resistant apron or suit may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors.

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, and avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry place.

Spill Procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a sealed container for disposal.

Clean: Clean the spill area with soap and water.

Disposal:

All waste, including contaminated absorbent materials and empty containers, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations. Do

not dispose of down the drain or in the regular trash.
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Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of γ-

Himachalene in a laboratory setting.
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Standard Operating Procedure for γ-Himachalene Handling
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Caption: Workflow for safe γ-Himachalene handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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